Cas no 1156752-69-0 (2-(2,3-dihydro-1,4-benzodioxin-5-yl)pyrrolidine)

• Product Name: 2-(2,3-dihydro-1,4-benzodioxin-5-yl)pyrrolidine
• CAS No: 1156752-69-0
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• CID: 4573743
• Update Time: 2025-06-08

2-(2,3-dihydro-1,4-benzodioxin-5-yl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 2-(2,3-DIHYDRO-1,4-BENZODIOXIN-5-YL)PYRROLIDINE
• Pyrrolidine, 2-(2,3-dihydro-1,4-benzodioxin-5-yl)-
• 2-(2,3-dihydro-1,4-benzodioxin-5-yl)pyrrolidine

• Inchi： 1S/C12H15NO2/c1-3-9(10-4-2-6-13-10)12-11(5-1)14-7-8-15-12/h1,3,5,10,13H,2,4,6-8H2
• InChI Key： KWCSDLHWGQZNOR-UHFFFAOYSA-N
• SMILES： N1CCCC1C1=C2C(=CC=C1)OCCO2

Additional information on 2-(2,3-dihydro-1,4-benzodioxin-5-yl)pyrrolidine

Introduction to 2-(2,3-dihydro-1,4-benzodioxin-5-yl)pyrrolidine (CAS No. 1156752-69-0)

2-(2,3-dihydro-1,4-benzodioxin-5-yl)pyrrolidine, with the CAS number 1156752-69-0, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyrrolidine ring and a 2,3-dihydrobenzodioxine moiety. These structural elements contribute to its potential as a scaffold for the development of novel therapeutic agents.

The pyrrolidine ring is a five-membered heterocyclic compound with one nitrogen atom. It is known for its ability to enhance the lipophilicity and bioavailability of molecules, making it a valuable component in drug design. The 2,3-dihydrobenzodioxine moiety, on the other hand, is a six-membered ring with two oxygen atoms and a methylene bridge. This moiety is often associated with compounds that exhibit central nervous system (CNS) activity and has been studied for its potential in treating various neurological disorders.

Recent research has highlighted the potential of 2-(2,3-dihydro-1,4-benzodioxin-5-yl)pyrrolidine in the development of new drugs for neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Studies have shown that this compound can modulate specific receptors and enzymes involved in these conditions, potentially leading to improved therapeutic outcomes. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2-(2,3-dihydro-1,4-benzodioxin-5-yl)pyrrolidine exhibit potent activity against beta-secretase (BACE1), an enzyme implicated in the pathogenesis of Alzheimer's disease.

In addition to its potential in neurodegenerative diseases, 2-(2,3-dihydro-1,4-benzodioxin-5-yl)pyrrolidine has also shown promise in the treatment of psychiatric disorders. Research conducted at the University of California found that certain derivatives of this compound can act as selective serotonin reuptake inhibitors (SSRIs), which are commonly used to treat depression and anxiety disorders. The unique combination of the pyrrolidine ring and the 2,3-dihydrobenzodioxine moiety appears to enhance the selectivity and efficacy of these compounds compared to traditional SSRIs.

The pharmacokinetic properties of 2-(2,3-dihydro-1,4-benzodioxin-5-yl)pyrrolidine have also been extensively studied. Its lipophilic nature allows for good absorption through biological membranes, which is crucial for achieving therapeutic concentrations in target tissues. Furthermore, the compound has demonstrated favorable metabolic stability and low toxicity profiles in preclinical studies, making it an attractive candidate for further drug development.

Clinical trials involving 2-(2,3-dihydro-1,4-benzodioxin-5-yl)pyrrolidine are currently underway to evaluate its safety and efficacy in human subjects. Early results from Phase I trials have shown promising outcomes with no significant adverse effects reported. These findings have paved the way for more advanced clinical trials to explore its potential therapeutic applications.

In conclusion, 2-(2,3-dihydro-1,4-benzodioxin-5-yl)pyrrolidine (CAS No. 1156752-69-0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive scaffold for the development of novel therapeutic agents targeting neurodegenerative diseases and psychiatric disorders. Ongoing research and clinical trials continue to uncover new insights into its mechanisms of action and therapeutic potential.